Cas no 1780593-58-9 (4-Bromo-8-(trifluoromethyl)isoquinoline)

• Product Name: 4-Bromo-8-(trifluoromethyl)isoquinoline
• CAS No: 1780593-58-9
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• CID: 4613491
• PubChem ID: 84750896
• Update Time: 2025-05-24

4-Bromo-8-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-8-(trifluoromethyl)isoquinoline
• D71282
• Z2751285583
• EN300-1590360
• 1780593-58-9
• AKOS024182841

• Inchi： 1S/C10H5BrF3N/c11-9-5-15-4-7-6(9)2-1-3-8(7)10(12,13)14/h1-5H
• InChI Key： CWMSASSMSQZJJF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C1=CC=CC=2C(F)(F)F

Computed Properties

• Exact Mass: 274.95575g/mol
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 4-Bromo-8-(trifluoromethyl)isoquinoline

4-Bromo-8-(Trifluoromethyl)Isoquinoline: A Comprehensive Overview

The compound 4-Bromo-8-(Trifluoromethyl)Isoquinoline, identified by the CAS number CAS No. 1780593-58-9, is a highly specialized organic molecule belonging to the isoquinoline family. Isoquinolines are a class of heterocyclic compounds characterized by a benzene ring fused with a pyridine ring, and they have been extensively studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The substitution pattern of this molecule, with a bromine atom at position 4 and a trifluoromethyl group at position 8, imparts unique electronic and structural properties that make it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of isoquinoline derivatives with tailored substituents, such as the bromine and trifluoromethyl groups in this compound. These substituents not only enhance the molecule's stability but also modulate its electronic properties, making it a promising candidate for various applications. For instance, the trifluoromethyl group is known to introduce electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability when used in drug design.

In the realm of pharmacology, 4-Bromo-8-(Trifluoromethyl)Isoquinoline has garnered attention due to its potential as a lead compound in drug discovery. Studies have shown that isoquinoline derivatives can exhibit significant anti-tumor activity by targeting specific enzymes or receptors involved in cancer progression. The bromine substituent at position 4 is particularly advantageous as it can facilitate further functionalization, such as the introduction of additional bioactive groups through nucleophilic substitution reactions.

Beyond its pharmacological applications, this compound has also found relevance in materials science. The unique electronic properties of isoquinolines make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The trifluoromethyl group's electron-withdrawing nature can enhance the molecule's ability to act as an electron acceptor, thereby improving device performance.

From a synthetic perspective, the preparation of 4-Bromo-8-(Trifluoromethyl)Isoquinoline involves multi-step reactions that require meticulous control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and directed metallation techniques, to achieve the desired substitution pattern efficiently.

In conclusion, 4-Bromo-8-(Trifluoromethyl)Isoquinoline stands out as a versatile compound with potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in shaping future innovations.